Cas no 377776-32-4 (1-Ethynyl-4-((4-((4-nitrophenyl)-ethynyl)phenyl)ethynyl)benzene)

1-Ethynyl-4-((4-((4-nitrophenyl)-ethynyl)phenyl)ethynyl)benzene structure
377776-32-4 structure
Product Name:1-Ethynyl-4-((4-((4-nitrophenyl)-ethynyl)phenyl)ethynyl)benzene
CAS No:377776-32-4
MF:C24H13NO2
MW:347.365525960922
CID:1023972
PubChem ID:12092943
Update Time:2025-04-20

1-Ethynyl-4-((4-((4-nitrophenyl)-ethynyl)phenyl)ethynyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Ethynyl-4-((4-((4-nitrophenyl)ethynyl)phenyl)ethynyl)benzene
    • 1-Ethynyl-4-((4-((4-nitrophenyl)-ethynyl)phenyl)ethynyl)benzene
    • AK101941
    • ANW-62528
    • CTK8B9440
    • KB-218864
    • AKOS016004014
    • DB-337210
    • DTXSID80477418
    • 1-ethynyl-4-[2-[4-[2-(4-nitrophenyl)ethynyl]phenyl]ethynyl]benzene
    • 377776-32-4
    • MDL: MFCD23135430
    • Inchi: 1S/C24H13NO2/c1-2-19-3-5-20(6-4-19)7-8-21-9-11-22(12-10-21)13-14-23-15-17-24(18-16-23)25(26)27/h1,3-6,9-12,15-18H
    • InChI Key: FFQJHGIWALAWCI-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(C#CC2C=CC(C#CC3C=CC(C#C)=CC=3)=CC=2)=CC=1)=O

Computed Properties

  • Exact Mass: 347.094628657g/mol
  • Monoisotopic Mass: 347.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 1
  • Complexity: 688
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 45.8Ų

1-Ethynyl-4-((4-((4-nitrophenyl)-ethynyl)phenyl)ethynyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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